Cas no 1105208-59-0 (2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide)

• Product Name: 2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide
• CAS No: 1105208-59-0
• MF: C₂₂H₂₃N₃O₃S
• MW: 409.50132393837
• CID: 6443925
• PubChem ID: 135952627
• Update Time: 2025-06-26

2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide
• 2-(2-benzylsulfanyl-6-oxo-1H-pyrimidin-4-yl)-N-[2-(2-methoxyphenyl)ethyl]acetamide
• VU0644372-1
• F5485-0025
• 1105208-59-0
• 2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(2-methoxyphenethyl)acetamide
• AKOS024510025

• Inchi： 1S/C22H23N3O3S/c1-28-19-10-6-5-9-17(19)11-12-23-20(26)13-18-14-21(27)25-22(24-18)29-15-16-7-3-2-4-8-16/h2-10,14H,11-13,15H2,1H3,(H,23,26)(H,24,25,27)
• InChI Key： FEOYELFNTDXTDF-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1NC(C=C(CC(NCCC2C=CC=CC=2OC)=O)N=1)=O

Computed Properties

• Exact Mass: 409.14601278g/mol
• Monoisotopic Mass: 409.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide

Introduction to 2-[2-(Benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide (CAS No. 1105208-59-0)

2-[2-(Benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide, with the CAS number 1105208-59-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines and features a unique structural arrangement that includes a benzyl sulfide moiety and a methoxyphenyl substituent. The intricate structure of this compound not only contributes to its chemical stability but also plays a crucial role in its biological activity.

The synthesis of 2-[2-(Benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide involves several steps, including the formation of the benzyl sulfide linkage and the coupling of the methoxyphenyl group. Recent advancements in synthetic methodologies have enabled chemists to produce this compound with high yields and purity, making it more accessible for further research and development.

In terms of its biological activity, 2-[2-(Benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are known to play a significant role in chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, recent research has explored the antiviral properties of 2-[2-(Benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide. Studies have shown that it exhibits potent antiviral activity against a range of viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism by which this compound exerts its antiviral effects is not yet fully understood, but it is believed to involve the inhibition of viral replication and the modulation of host cell signaling pathways.

The potential therapeutic applications of 2-[2-(Benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide extend beyond anti-inflammatory and antiviral activities. Preliminary studies have also indicated that this compound may have neuroprotective properties. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, treatment with 2-[2-(Benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide has been shown to reduce oxidative stress and prevent neuronal cell death.

The pharmacokinetic properties of 2-[2-(Benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide have also been investigated to assess its suitability for clinical use. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which suggests that it can be effectively administered as an oral medication. Additionally, the compound has demonstrated low toxicity in preclinical toxicity studies, further supporting its potential for therapeutic use.

In conclusion, 2-[2-(Benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide (CAS No. 1105208-59-0) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development in the fields of anti-inflammatory, antiviral, and neuroprotective therapies. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential clinical applications of this compound will emerge.